2-n-Heptylthio-4-hydroxycyclopent-2-en-1-one

• Molecular Formula: C12H20O2S
• Molecular Weight: 228.35 g/mol
• IUPAC Name: 2-heptylsulfanyl-4-hydroxycyclopent-2-en-1-one
• InChI: InChI=1S/C12H20O2S/c1-2-3-4-5-6-7-15-12-9-10(13)8-11(12)14/h9-10,13H,2-8H2,1H3
• InChI Key: OFFOVIRIAAQRGL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCSC1=CC(CC1=O)O

Description

2-n-Heptylthio-4-hydroxycyclopent-2-en-1-one is a useful research compound. Its molecular formula is C12H20O2S and its molecular weight is 228.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-n-Heptylthio-4-tetrahydropyranyloxycyclopent-2-en-1-one (80 mg) was dissolved in 5 ml of a mixture of acetic acid, water and tetrahydrofuran in a ratio of 3:1:1 and 2 ml of acetic acid, and the solution was allowed to stand at room temperature for 12 hours. The reaction mixture was neutralized with sodium bicarbonate, and extracted with ethyl acetate. The extract was treated by a customary procedure to afford 58 mg (95% yield) of 2-n-heptylthio-4-hydroxycyclopent-2-en-1-one having a single spot in thin-layer chromatography (cyclohexane/ethyl acetate=4/6). The product had the following characteristics.